Cas no 2492-87-7 (PNPG)

PNPG Properties

Names and Identifiers

• 4-nitrophenyl β-D-glucopyranoside
• 4-NITROPHENYL-BETA-D-GLUCOPYRANOSIDE
• 4-Nitrophenyl beta-D-Glucopyranoside Monohydrate[Substrate for beta-D-Glucosidase]
• 4-Nitrophenyl b-D-glucopyranoside
• 4-NITROPHENYL-β-D-GLUCOPYRANOSIDE
• NITROPHENYL-B-D-GLUCOPYRANOSIDE, 4-(RG)
• p-Nitrophenyl beta-D-Glucopyranoside
• p-Nitrophenyl β-D-Gl
• p-Nitrophenyl β-D-Glucopyranoside
• P-NITROPHENYL-BETA-D -GLUCOPYRANOSIDE
• 1-O-P-NITROPHENYL-D-GLUCOSE
• 4-Nitrophenyl beta-D-glucopyranoside
• P-NITROPHENYL-B-D-GLUCOSIDE
• PNPG
• p-Nitrophenyl-beta-glucoside
• 4-Nitrophenyl beta-D-glucoside
• p-Nitrophenyl beta-D-glucoside
• .beta.-D-glucopyranoside, 4-nitrophenyl
• Glucoside, p-nitrophenyl
• p-Nitrophenyl beta-glucoside
• p-nitrophenyl-beta-D-glucoside
• IFBHRQDFSNCLOZ-RMPHRYRLSA-N
• beta-D-Glucopyranoside, 4-nitrophenyl
• (2R,3
• 4-Nitrophenyl b-D-glucopyranoside4-Nitrophenyl b-D-glucopyranoside
• GS-6255
• CHEBI:90259
• NS00081700
• BDBM84613
• 4-Nitrophenyl-I(2)-D-glucopyranoside
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-(4-nitrophenoxy)tetrahydro-2H-pyran-3,4,5-triol
• CHEMBL152723
• p-Nitrophenyl glucopyranoside
• AKOS040744347
• p-Nitrophenol beta-D-glucoside
• N0235
• A-d-glucopyranoside
• pNPbetaGlu
• Q27162435
• AKOS016015681
• EINECS 219-661-3
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxane-3,4,5-triol
• SCHEMBL78954
• PNW
• beta-D-Glucopyranoside, 4-nitrophenyl (9CI)
• Glucopyranoside, p-nitrophenyl, beta-D- (6CI,7CI,8CI)
• WURCS=2.0/1,1,0/[a2122h-1b_1-5_1*O(C^EC^ZC^EC^EC^ZC^E$3)/6NO/9=O]/1/
• 4-Nitrophenyl- beta -D- glucopyranoside
• 4-nitrophenyl
• 2492-87-7
• MFCD00006593
• 4-Nitrophenyl beta-D-glucopyranoside monohydrate
• 4-Nitrophenyl beta-D-glucopyranoside, >=98% (TLC)
• para-Nitrophenyl b-D-glucopyranoside
• 4-nitrophenyl-beta-D-glucoside
• AM84833
• p-Nitrophenyl ?-D-Glucopyranoside
• p-Nitrophenyl-beta-D-glucopyranoside
• A877766
• AKOS003631966
• H10200
• DTXSID40883854
• HY-15927
• 4-Nitrophenyl hexopyranoside #
• CCG-233291
• PNP-beta-D-Glc
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-(4-nitrophenoxy)tetrahydropyran-3,4,5-triol
• +Expand

• MDL： MFCD00006593
• InChIKey： IFBHRQDFSNCLOZ-RMPHRYRLSA-N
• Inchi： 1S/C12H15NO8/c14-5-8-9(15)10(16)11(17)12(21-8)20-7-3-1-6(2-4-7)13(18)19/h1-4,8-12,14-17H,5H2/t8-,9-,10+,11-,12-/m1/s1
• SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[H])O[H])O[H])O[H])OC1C([H])=C([H])C(=C([H])C=1[H])[N+](=O)[O-]
• BRN： 92211

Computed Properties

• Exact Mass: 301.08000
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 3
• Monoisotopic Mass: 301.08
• Heavy Atom Count: 21
• Complexity: 354
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Surface Charge: 0
• Topological Polar Surface Area: 145

Experimental Properties

• LogP: -0.70330
• PSA: 145.20000
• Refractive Index: -102.5 ° (C=1, H2O)
• Water Partition Coefficient: Soluble in water, methanol, warm ethanol, dimethyl sulfoxide and dimethylformamide. Insoluble in ether.
• Boiling Point: 582.2 ℃ at 760 mmHg
• Melting Point: 164.0 to 168.0 deg-C
• Flash Point: 305.9 °C
• Color/Form: White or cream solid
• Solubility: Soluble
• Density: 1.3709 (rough estimate)

PNPG Security Information

• Symbol: GHS07 GHS08
• WGK Germany：1
• Safety Instruction： S36/37
• Risk Phrases：R20/21/22; R68; R36/37/38
• Dangerous goods sign： Xn
• Hazard Statement： H302,H371
• Warning Statement： P260
• Storage Condition：-20°C, protect from light, stored under nitrogen
• Risk Phrases： 20/21/22-68/20/21/22-36/37/38-68
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：3-10-21

PNPG Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%